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Compound of Interest

Compound Name: Isocuparenal

Cat. No.: B161248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isocuparenal, a sesquiterpenoid compound, has garnered interest within the scientific

community for its potential biological activities. This technical guide provides a comprehensive

overview of the known physical and chemical properties of Isocuparenal, including detailed

experimental protocols and an exploration of its biological significance. The information

presented herein is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug discovery and development.

Chemical and Physical Properties
Isocuparenal is a sesquiterpenoid with the molecular formula C15H20O.[1][2] It is primarily

isolated from the liverwort species Lepidozia reptans. The compound exists as a powder and

exhibits solubility in various organic solvents, including chloroform, dichloromethane, ethyl

acetate, dimethyl sulfoxide (DMSO), and acetone.

Table 1: Physical and Chemical Properties of Isocuparenal
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Property Value Source

CAS Number 16982-01-7 [1]

Molecular Formula C15H20O [1][2]

Molecular Weight 216.32 g/mol [2]

Physical Description Powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Melting Point Data not available

Boiling Point Data not available

Spectroscopic Data
The structural elucidation of Isocuparenal relies on various spectroscopic techniques, primarily

Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS). While a complete, publicly available dataset of the spectra for

Isocuparenal is not readily accessible, the following sections describe the expected spectral

characteristics based on its chemical class and the available research on related compounds

isolated from Lepidozia reptans.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule.

¹H NMR: The proton NMR spectrum of Isocuparenal is expected to show signals

corresponding to its various hydrogen atoms. The chemical shifts, splitting patterns, and

integration of these signals would provide detailed information about the connectivity of

protons within the molecule.

¹³C NMR: The carbon-13 NMR spectrum would reveal the number of unique carbon

environments in Isocuparenal. The chemical shifts of these signals would indicate the types

of carbon atoms present (e.g., aliphatic, olefinic, carbonyl).
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of Isocuparenal is expected to exhibit characteristic absorption bands for its carbonyl

group (C=O stretch) and various C-H bonds.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound. The mass spectrum of Isocuparenal would show a molecular ion peak

corresponding to its molecular weight, along with fragment ions that can help to deduce its

structure.

Experimental Protocols
Detailed experimental protocols for the synthesis and isolation of Isocuparenal are not widely

published. However, based on the general procedures for isolating sesquiterpenoids from

liverworts, a typical experimental workflow can be outlined.

Isolation of Isocuparenal from Lepidozia reptans
The isolation of Isocuparenal from its natural source, Lepidozia reptans, generally involves

solvent extraction followed by chromatographic separation.

Caption: General workflow for the isolation of Isocuparenal.

Methodology:

Plant Material Preparation: Air-dried and powdered whole plants of Lepidozia reptans are

used as the starting material.

Extraction: The powdered plant material is extracted exhaustively with a suitable organic

solvent, such as methanol or ethanol, at room temperature. The solvent is then evaporated

under reduced pressure to yield a crude extract.

Chromatographic Separation: The crude extract is subjected to column chromatography over

silica gel. The column is typically eluted with a gradient of solvents, such as a hexane-ethyl

acetate mixture, with increasing polarity.
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Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer

chromatography (TLC) to identify those containing Isocuparenal.

Final Purification: Fractions containing the compound of interest are combined and may be

subjected to further purification steps, such as preparative TLC or high-performance liquid

chromatography (HPLC), to yield pure Isocuparenal.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of Isocuparenal are limited, research on

terpenoids isolated from Lepidozia reptans has demonstrated anti-inflammatory properties.

This suggests that Isocuparenal may also possess similar activities. The potential

neuroprotective effects of cuparene-type sesquiterpenes have also been noted in the broader

scientific literature.

Further research is required to elucidate the specific biological targets and signaling pathways

modulated by Isocuparenal. A hypothetical signaling pathway that could be investigated for its

anti-inflammatory effects is the NF-κB pathway, which is a key regulator of inflammation.
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Caption: Hypothetical anti-inflammatory signaling pathway for Isocuparenal.

Conclusion
Isocuparenal is a sesquiterpenoid of interest with potential biological activities. This guide has

summarized the currently available information on its physical and chemical properties. Further

research is needed to fully characterize this compound, including the determination of its

precise spectroscopic data, the development of standardized experimental protocols, and the

elucidation of its mechanisms of biological action and associated signaling pathways. Such

studies will be crucial for unlocking the full therapeutic potential of Isocuparenal in drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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